Cas no 518044-37-6 (Mal-PEG6-Boc)
Mal-PEG6-Boc is a heterobifunctional polyethylene glycol (PEG) crosslinker featuring a maleimide (Mal) group at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other, connected by a hexaethylene glycol (PEG6) spacer. The maleimide moiety enables selective conjugation with thiol-containing biomolecules (e.g., cysteine residues), while the Boc-protected amine allows for further deprotection and functionalization under mild acidic conditions. The PEG6 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful in peptide synthesis, protein modification, and drug delivery applications, offering controlled reactivity and improved stability. Its orthogonal protection strategy ensures versatility in multi-step bioconjugation workflows.
Mal-PEG6-Boc structure
Product Name:Mal-PEG6-Boc
CAS No:518044-37-6
MF:C23H39NO10
MW:489.556468248367
CID:3029085
PubChem ID:77078471
Update Time:2025-06-07
Mal-PEG6-Boc Chemical and Physical Properties
Names and Identifiers
-
- MAL-PEG6-CH2CH2COOTBU
- MAl-PEG6-t-butyl ester
- Mal-PEG6-Boc
- Mal-PEG6-COOtBu
- AKOS040742091
- MAL-PEG6-T-BUTYLESTER
- HY-133211
- Mal-PEG6-tBu ester
- BP-21523
- CS-0113361
- DA-55219
- 518044-37-6
- 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
- DTXSID501116031
- tert-butyl 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- MS-29102
- Mal-PEG6-OtBu
- 1,1-Dimethylethyl 21-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-4,7,10,13,16,19-hexaoxaheneicosanoate
- C70758
-
- Inchi: 1S/C23H39NO10/c1-23(2,3)34-22(27)6-8-28-10-12-30-14-16-32-18-19-33-17-15-31-13-11-29-9-7-24-20(25)4-5-21(24)26/h4-5H,6-19H2,1-3H3
- InChI Key: CUCNCZLNASXRTC-UHFFFAOYSA-N
- SMILES: O(C(CCOCCOCCOCCOCCOCCOCCN1C(C=CC1=O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 489.25739644 g/mol
- Monoisotopic Mass: 489.25739644 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 23
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 119
- Molecular Weight: 489.6
Mal-PEG6-Boc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-250mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 250mg |
5130CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-500mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 500mg |
7980CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-250mg |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 250mg |
¥1150.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-500mg |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 500mg |
¥1750.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-1g |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 1g |
¥2650.0 | 2023-09-19 | |
| eNovation Chemicals LLC | Y1254066-100mg |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 100mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1254066-250mg |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 250mg |
$270 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1254066-1g |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 1g |
$820 | 2024-06-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-250mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 250mg |
5130.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-500mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 500mg |
7980.0CNY | 2021-07-14 |
Mal-PEG6-Boc Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
518044-37-6 (Mal-PEG6-Boc) Related Products
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- 307928-05-8(1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester)
- 60478-39-9(1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester)
- 2100306-51-0(N-Mal-N-bis(PEG2-t-butyl ester))
- 2030168-38-6(3,4-Dibromo-Mal-PEG4-t-butyl ester)
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- 518044-36-5(Mal-PEG4-Boc)
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